Cas no 34683-98-2 (2-(Chloromethyl)-1-ethoxy-4-nitrobenzene)

• Product Name: 2-(Chloromethyl)-1-ethoxy-4-nitrobenzene
• CAS No: 34683-98-2
• MF: C₉H₁₀ClNO₃
• MW: 215.633601665497
• CID: 2942841
• PubChem ID: 12549851
• Update Time: 2024-03-01

2-(Chloromethyl)-1-ethoxy-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-1-ethoxy-4-nitrobenzene
• 2-chloromethyl-4-nitro-phenetole
• 2-(Chloromethyl)-1-ethoxy-4-nitrobenzene

• Inchi： 1S/C9H10ClNO3/c1-2-14-9-4-3-8(11(12)13)5-7(9)6-10/h3-5H,2,6H2,1H3
• InChI Key： QDXZMQKBSROXKE-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=CC=1OCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 215.0349209g/mol
• Monoisotopic Mass: 215.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers